Cas no 146092-05-9 ((4R,5R)-5-(aminomethyl)-2-(propan-2-yl)-1,3-dioxolan-4-ylmethanamine)

• Product Name: (4R,5R)-5-(aminomethyl)-2-(propan-2-yl)-1,3-dioxolan-4-ylmethanamine
• CAS No: 146092-05-9
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• MDL: MFCD10000453
• CID: 105528
• PubChem ID: 119379
• Update Time: 2025-06-22

(4R,5R)-5-(aminomethyl)-2-(propan-2-yl)-1,3-dioxolan-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (4R,5R)-4,5-BIS(AMINOMETHYL)-2-ISOPROPYL-1,3-DIOXOLANE
• ((4R,5R)-2-ISOPROPYL-1,3-DIOXOLANE-4,5-DIYL)DIMETHANAMINE
• [(4R,5R)-5-(aminomethyl)-2-propan-2-yl-1,3-dioxolan-4-yl]methanamine
• 1,3-Dioxolane-4,5-dimethanamine,2-(1-methylethyl)-, (4R,5R)-
• QC-3874
• (4R,5R)-4,5-BIS(AMINOMETHYL)-2-ISKLRKLG-1,3-DIOXOLANE
• (4R,5R)-4,5-bis(aminomethyl)-2-isopropyl-1,3-dioxolanee
• 1,3-Dioxolane-4,5-dimethanamine,2-(1-methylethyl)-,(4R,5R)-(9CI)
• (4R,5R)-5-(aminomethyl)-2-(propan-2-yl)-1,3-dioxolan-4-ylmethanamine
• 146092-05-9
• MFCD10000453
• A808448
• [(4R,5R)-5-(aminomethyl)-2-(propan-2-yl)-1,3-dioxolan-4-yl]methanamine
• EN300-2585248
• AKOS006282709
• 1,3-Dioxolane-4,5-dimethanamine, 2-(1-methylethyl)-, (4R,5R)-
• SCHEMBL9120885

• MDL： MFCD10000453
• Inchi： 1S/C8H18N2O2/c1-5(2)8-11-6(3-9)7(4-10)12-8/h5-8H,3-4,9-10H2,1-2H3/t6-,7-/m1/s1
• InChI Key： UUOFRXDFODYHPC-RNFRBKRXSA-N
• SMILES： O1C(C(C)C)O[C@H](CN)[C@H]1CN

Computed Properties

• Exact Mass: 174.13700
• Monoisotopic Mass: 174.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.01
• Boiling Point: 261.5 °C at 760 mmHg
• Flash Point: 114 °C
• PSA: 70.50000
• LogP: 1.07050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes

Additional information on (4R,5R)-5-(aminomethyl)-2-(propan-2-yl)-1,3-dioxolan-4-ylmethanamine

Introduction to (4R,5R)-5-(aminomethyl)-2-(propan-2-yl)-1,3-dioxolan-4-ylmethanamine (CAS No. 146092-05-9)

Compound CAS No. 146092-05-9, specifically identified as (4R,5R)-5-(aminomethyl)-2-(propan-2-yl)-1,3-dioxolan-4-ylmethanamine, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its unique stereochemistry and structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate stereochemical configuration of this molecule, particularly the (4R,5R) configuration, plays a pivotal role in determining its biological activity and interaction with biological targets.

The< strong>1,3-dioxolan moiety is a key structural feature that contributes to the compound's overall functionality. This heterocyclic ring system is known for its stability and versatility in forming hydrogen bonds, which is crucial for its interaction with biological macromolecules. The presence of an aminomethyl group at the 5-position further enhances the compound's reactivity and potential for further derivatization. These structural elements make it an attractive candidate for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (4R,5R)-5-(aminomethyl)-2-(propan-2-yl)-1,3-dioxolan-4-ylmethanamine is particularly noteworthy, as the precise spatial arrangement of its substituents can significantly influence its pharmacological properties. Studies have demonstrated that enantiopure compounds often exhibit more predictable pharmacokinetic profiles and better patient outcomes.

The< strong>propan-2-yl group at the 2-position of the dioxolan ring adds another layer of complexity to the molecule's behavior. This alkyl group can influence both the solubility and metabolic stability of the compound. Additionally, it serves as a handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific therapeutic applications. The combination of these structural features makes this compound a versatile scaffold for drug discovery.

Recent research has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and experimental studies have been instrumental in elucidating how the stereochemistry and functional groups of (4R,5R)-5-(aminomethyl)-2-(propan-2-yl)-1,3-dioxolan-4-ylmethanamine influence its interactions with biological targets. These insights have paved the way for the design of more effective and selective therapeutic agents.

The< strong>aminomethyl group at the 5-position is particularly interesting from a chemical biology perspective. This group can participate in various types of interactions with biological targets, including hydrogen bonding and hydrophobic interactions. Its presence makes this compound a promising candidate for developing drugs that target enzymes or receptors involved in critical biological pathways. Moreover, the ability to modify this group allows for fine-tuning of the compound's binding affinity and selectivity.

The< strong>1,3-dioxolan ring system is also known for its potential in drug delivery applications. Its stability under physiological conditions makes it an excellent candidate for designing prodrugs or drug carriers that can enhance bioavailability or targeted delivery of therapeutic agents. The unique properties of this heterocyclic ring system have been explored in various contexts, including antimicrobial and anti-inflammatory drug development.

In conclusion, (4R,5R)-5-(aminomethyl)-2-(propan-2-yl)-1,3-dioxolan-4-ylmethanamine (CAS No. 146092-05-9) represents a significant advancement in pharmaceutical chemistry due to its unique stereochemistry and structural features. The combination of these elements makes it a versatile scaffold for drug discovery with potential applications in various therapeutic areas. Continued research into this compound will likely uncover new insights into its pharmacological properties and lead to innovative therapeutic strategies.